Cas no 361160-27-2 (N-(4-chloro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-(4-chloro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 361160-27-2
• Molecular Formula: C₁₈H₁₆N₃O₄S₂Cl
• Molecular Weight: 437.92
• CID: 3950070
• PubChem ID: 4258302

N-(4-chloro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide Properties

Names and Identifiers

• Benzamide, N-(4-chloro-2-benzothiazolyl)-4-(4-morpholinylsulfonyl)-
• N-(4-chloro-1,3-benzothiazol-2-yl)-4-(morpholine-4-sulfonyl)benzamide
• N-(4-chlorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzamide
• SR-01000420013-1
• Oprea1_273802
• SR-01000420013
• EU-0070106
• F0214-0051
• N-(4-chloro-1,3-benzothiazol-2-yl)-4-morpholin-4-ylsulfonylbenzamide
• AKOS024575050
• 361160-27-2
• SCHEMBL6687323

• InChIKey： QXSXACIOMMPMMK-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H16ClN3O4S2/c19-14-2-1-3-15-16(14)20-18(27-15)21-17(23)12-4-6-13(7-5-12)28(24,25)22-8-10-26-11-9-22/h1-7H,8-11H2,(H,20,21,23)

Computed Properties

• Exact Mass: 437.0270760Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 437.0270760Da
• Heavy Atom Count: 28
• Complexity: 660
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides